4-Chloro-N-(1-cyano-cyclopentyl)-benzamide

• IUPAC Name: 4-chloro-N-(1-cyanocyclopentyl)benzamide
• InChI: InChI=1S/C13H13ClN2O/c14-11-5-3-10(4-6-11)12(17)16-13(9-15)7-1-2-8-13/h3-6H,1-2,7-8H2,(H,16,17)
• InChI Key: QIKMVDPKDBFFSN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H13ClN2O
• DSSTOX Substance ID: DTXSID30587576
• Molecular Weight: 248.71 g/mol
• CAS RN: 912762-28-8

Description

4-Chloro-N-(1-cyano-cyclopentyl)-benzamide, also known as CCPB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. CCPB is a benzamide derivative that exhibits unique properties, making it a promising candidate for further investigation. In

Scientific Research Applications

Ultrasound-Assisted Synthesis and Anti-Tubercular Applications

Research indicates that derivatives of chloro-benzamide, synthesized using ultrasound as a green chemistry tool, exhibit promising in vitro anti-tubercular activity against Mycobacterium tuberculosis. These compounds are non-cytotoxic against the human cancer cell line HeLa, suggesting their safety and potential as leads in anti-tubercular drug discovery (Nimbalkar et al., 2018).

Electrophilic Properties and Mutagenicity Studies

Investigations into the electrophilic properties of related chloro-benzamide compounds, such as 4-chloro-N-(hydroxymethyl)benzamide, have been conducted to understand their behavior as electrophiles and potential mutagens. These studies are crucial for assessing the safety and biological interactions of these compounds, providing a foundation for further chemical and pharmacological research (Overton et al., 1986).

Melanoma Cytotoxicity and Drug Delivery

Benzamide derivatives have been evaluated for their cytotoxicity against melanoma cells and their potential use in targeted drug delivery systems. These compounds exhibit higher toxicity against melanoma cells compared to their parent molecules, supporting the concept of selective, benzamide-mediated in vivo delivery of cytostatics in melanoma therapy (Wolf et al., 2004).

Synthesis of Cyclosulfamides from Amino Acids

The synthesis of cyclosulfamides, starting from amino acids and chlorosulfonyl isocyanate, showcases the utility of chloro-benzamide derivatives in creating valuable tools for asymmetric synthesis. These compounds, including those related to "4-Chloro-N-(1-cyano-cyclopentyl)-benzamide," can facilitate the development of novel synthetic pathways and pharmaceuticals (Regainia et al., 2000).

Novel Heterocyclic Compounds with Insecticidal Activity

The efficient synthesis of chloro-N-benzamide derivatives for constructing new heterocyclic compounds with enhanced insecticidal activity highlights the potential agricultural applications of these chemicals. Such research paves the way for developing novel pesticides that can effectively combat pests while minimizing environmental impact (Mohamed et al., 2020).